Cas no 1440965-39-8 (ethyl 2,2-difluoro-2-(6-fluoro-1H-indazol-5-yl)acetate)

• Product Name: ethyl 2,2-difluoro-2-(6-fluoro-1H-indazol-5-yl)acetate
• CAS No: 1440965-39-8
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• CID: 5303917
• Update Time: 2026-03-10

ethyl 2,2-difluoro-2-(6-fluoro-1H-indazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-difluoro-2-(6-fluoro-1H-indazol-5-yl)acetate
• SB16315
• ethyl2,2-difluoro-2-(6-fluoro-1H-indazol-5-yl)acetate
• Ethyl 2-(6-fluoro-1H-indazol-5-yl)-2,2-difluoroacetate
• 1H-Indazole-5-acetic acid, α,α,6-trifluoro-, ethyl ester

• Inchi： 1S/C11H9F3N2O2/c1-2-18-10(17)11(13,14)7-3-6-5-15-16-9(6)4-8(7)12/h3-5H,2H2,1H3,(H,15,16)
• InChI Key： KEUSNOQQDOZLNC-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C1C(=CC2=C(C=NN2)C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 2.6
• Topological Polar Surface Area: 55

Additional information on ethyl 2,2-difluoro-2-(6-fluoro-1H-indazol-5-yl)acetate

Introduction to Ethyl 2,2-difluoro-2-(6-fluoro-1H-indazol-5-yl)acetate (CAS No. 1440965-39-8)

Ethyl 2,2-difluoro-2-(6-fluoro-1H-indazol-5-yl)acetate, identified by its CAS number 1440965-39-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated heterocyclic derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of ethyl 2,2-difluoro-2-(6-fluoro-1H-indazol-5-yl)acetate incorporates key functional groups that contribute to its unique chemical properties. The presence of two fluorine atoms at the 2-position of the acetyl group and a fluoro-substituted indazole moiety at the 6-position enhances its reactivity and binding affinity towards various biological targets. This structural configuration makes it a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate metabolic stability, lipophilicity, and binding interactions with biological receptors. The fluorine atoms in ethyl 2,2-difluoro-2-(6-fluoro-1H-indazol-5-yl)acetate play a crucial role in improving the pharmacokinetic profiles of associated drug candidates. For instance, fluorine substitution can increase the metabolic resistance of a molecule, thereby extending its half-life in vivo. Additionally, the fluoro-substituted indazole ring is known to exhibit strong interactions with enzymes and receptors, making it an attractive scaffold for designing novel therapeutic agents.

The indazole core is a privileged structure in medicinal chemistry, frequently found in bioactive molecules targeting various diseases. The incorporation of a fluoro group at the 6-position of the indazole ring in ethyl 2,2-difluoro-2-(6-fluoro-1H-indazol-5-yl)acetate introduces additional electronic and steric effects that can fine-tune its biological activity. This modification has been shown to enhance binding affinity and selectivity, which are critical factors for developing effective drugs with minimal side effects.

Recent studies have highlighted the potential of fluorinated indazole derivatives as inhibitors of kinases and other enzymes involved in cancer progression. The compound ethyl 2,2-difluoro-2-(6-fluoro-1H-indazol-5-yl)acetate has been investigated for its ability to interact with specific amino acid residues in target proteins, thereby modulating their activity. Preliminary computational studies suggest that the presence of fluorine atoms enhances the binding energy between the compound and its biological target, leading to more potent inhibition.

Beyond its applications in oncology, ethyl 2,2-difluoro-2-(6-fluoro-1H-indazol-5-yl)acetate has also shown promise in other therapeutic areas. Researchers have explored its potential as an intermediate in synthesizing novel antimicrobial agents. The structural features of this compound allow it to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, making it a valuable building block for developing new antibiotics.

The synthesis of ethyl 2,2-difluoro-2-(6-fluoro-1H-indazol-5-yl)acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro-substituted indazole moiety efficiently. These methods not only improve the synthetic route but also enhance scalability for industrial production.

In conclusion, ethyl 2,2-difluoro-2-(6-fluoro-1H-indazol-5-yl)acetate represents a significant advancement in fluorinated heterocyclic chemistry with broad implications for drug discovery and development. Its unique structural features and demonstrated biological activities make it a valuable compound for further research. As our understanding of fluorine chemistry continues to evolve, compounds like this are expected to play an increasingly important role in designing next-generation therapeutics.